Cas no 1280078-62-7 (4-(1,3,6,2-Dioxazaborocan-2-yl)benzonitrile)

4-(1,3,6,2-Dioxazaborocan-2-yl)benzonitrile is a boron-containing heterocyclic compound featuring a benzonitrile substituent. Its unique dioxazaborocane structure confers stability and reactivity, making it valuable in organic synthesis and medicinal chemistry applications. The boron center enables participation in cross-coupling reactions, while the nitrile group offers further functionalization potential. This compound is particularly useful as a building block for pharmaceuticals, agrochemicals, and advanced materials due to its balanced electronic properties and structural versatility. Its stability under various reaction conditions enhances its utility in multi-step synthetic routes. Suitable for use in catalysis and ligand design, it serves as a key intermediate in the development of boron-based functional molecules.

4-(1,3,6,2-Dioxazaborocan-2-yl)benzonitrile structure

1280078-62-7 structure

Product Name:4-(1,3,6,2-Dioxazaborocan-2-yl)benzonitrile

CAS No:1280078-62-7

MF:C₁₁H₁₃BN₂O₂

MW:216.044122457504

MDL:MFCD30529568

CID:2899155

PubChem ID:102517952

Update Time:2025-06-07

4-(1,3,6,2-Dioxazaborocan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 4,5,7,8-tetrahydro-2-(4'-cyanophenyl)-6H-[1,3,6,2]dioxazaborocane
- 4,5,7,8-tetrahydro-2-(4-cyanophenyl)-6H-[1,3,6,2]dioxazaborocane;.4-CN(C6H4)(C4H9O2NB);
- 4-(1,3,6,2-DIOXAZABOROCAN-2-YL)BENZONITRILE
- 1280078-62-7
- MFCD30529568
- 4-(1,3,6,2-Dioxazaborocan-2-yl)benzonitrile
- MDL： MFCD30529568
- Inchi： 1S/C11H13BN2O2/c13-9-10-1-3-11(4-2-10)12-15-7-5-14-6-8-16-12/h1-4,14H,5-8H2
- InChI Key： WQHLDUPDKWDOJD-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(C#N)=CC=2)OCCNCC1

Computed Properties

Exact Mass: 215.09900
Monoisotopic Mass: 216.1070078Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54.3Å²

Experimental Properties

PSA: 45.49000
LogP: 0.00448

4-(1,3,6,2-Dioxazaborocan-2-yl)benzonitrile Pricemore >>

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